![molecular formula C12H20BrNOSi B3058158 5-Bromo-2-({[t-butyl(dimethyl)silyl]oxy}methyl)pyridine CAS No. 88139-92-8](/img/structure/B3058158.png)
5-Bromo-2-({[t-butyl(dimethyl)silyl]oxy}methyl)pyridine
Cat. No. B3058158
Key on ui cas rn:
88139-92-8
M. Wt: 302.28 g/mol
InChI Key: RQWUXKJRTKREAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07687491B2
Procedure details
To a solution of 5-bromo-2-formylpyridine (4.6 g, 25 mmol) in methanol (30 ml) was added sodium borohydride (0.93 g, 25 mmol) at 0° C. with stirring, and the resulting mixture was stirred for 1 hour. After evaporating the solvent in vacuo, the residue obtained was diluted with ether, poured into water (20 ml) and extracted with ethyl acetate. The extract was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After filtration, the filtrate was evaporated in vacuo. Subsequently, to a solution of the residue obtained and imidazole (3.4 g, 49 mmol) in N,N-dimethylformamide (30 ml) was added t-butyldimethylsilyl chloride (4.1 g, 27 mmol) with stirring, and the resulting mixture was stirred at room temperature for 1 hour. After stirring, the reaction mixture was poured into water (50 ml) and extracted with ether. The extract was washed with a saturated aqueous solution of sodium chloride and dried over magnesium sulfate. After filtration, the filtrate was evaporated in vacuo, and the crude product of the title compound thus obtained was purified by chromatography on a silica gel column using a mixed solvent of ethyl acetate and hexane (1:49 to 1:9) as the eluent to afford the title compound (6.8 g) in a yield of 90% as a white crystalline solid.
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([CH:8]=[O:9])=[N:6][CH:7]=1.[BH4-].[Na+].N1C=CN=C1.[Si:17](Cl)([C:20]([CH3:23])([CH3:22])[CH3:21])([CH3:19])[CH3:18]>CO.CCOCC.CN(C)C=O.O>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:8][O:9][Si:17]([C:20]([CH3:23])([CH3:22])[CH3:21])([CH3:19])[CH3:18])=[N:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
4.6 g
|
|
Type
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reactant
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|
Smiles
|
BrC=1C=CC(=NC1)C=O
|
|
Name
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|
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Quantity
|
0.93 g
|
|
Type
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reactant
|
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Smiles
|
[BH4-].[Na+]
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|
Name
|
|
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Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
|
3.4 g
|
|
Type
|
reactant
|
|
Smiles
|
N1C=NC=C1
|
|
Name
|
|
|
Quantity
|
4.1 g
|
|
Type
|
reactant
|
|
Smiles
|
[Si](C)(C)(C(C)(C)C)Cl
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
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Step Three
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
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Step Four
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Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Five
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring
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|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the resulting mixture was stirred for 1 hour
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After evaporating the solvent in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue obtained
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
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extracted with ethyl acetate
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WASH
|
Type
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WASH
|
|
Details
|
The extract was washed with a saturated aqueous solution of sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
After filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the filtrate was evaporated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Subsequently, to a solution of the residue obtained
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
with stirring
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the resulting mixture was stirred at room temperature for 1 hour
|
|
Duration
|
1 h
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
After stirring
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ether
|
WASH
|
Type
|
WASH
|
|
Details
|
The extract was washed with a saturated aqueous solution of sodium chloride
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulfate
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the filtrate was evaporated in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=CC(=NC1)CO[Si](C)(C)C(C)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
